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Compound of Interest

Compound Name: Quinidine monohydrate

Cat. No.: B13133024

Get Quote

An In-Depth Technical Guide to the Chemical Structure Analysis of Quinidine Sulfate Dihydrate

(CAS 6591-63-5)[1]

Executive Summary: Defining the Target This guide provides a rigorous structural and

analytical breakdown of the compound designated by CAS 6591-63-5.[1] While often

colloquially referred to in generic hydration terms, this CAS number specifically identifies

Quinidine Sulfate Dihydrate (bis(quinidine) sulfuric acid dihydrate).[1]

It is critical for researchers to distinguish this specific salt form from the anhydrous free base

(CAS 56-54-2) or the hydrochloride monohydrate (CAS 6151-40-2).[1] This guide focuses on

the structural elucidation, stereochemical validation, and purity analysis of the sulfate dihydrate

salt, a Class Ia antiarrhythmic and antimalarial agent.

Part 1: Molecular Architecture & Stereochemistry[1]
The pharmacological potency of Quinidine relies entirely on its precise stereochemical

configuration. As the diastereomer of Quinine, it shares the same connectivity but differs in

spatial arrangement at critical chiral centers.
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Structural Hierarchy
The molecule consists of two rigid ring systems linked by a hydroxymethyl bridge.

Quinoline Ring: A flat, aromatic bicyclic system substituted with a methoxy group at position

6'. This moiety is responsible for the molecule's fluorescence and UV absorption.

Quinuclidine Ring: A bicyclic cage structure containing a tertiary amine nitrogen (N1).[1] This

basic center is the site of protonation in the sulfate salt.

Vinyl Group: Attached to C3 of the quinuclidine ring.

Chiral Centers: The biological activity is governed by the configuration at C8 and C9.

Quinidine: 8R, 9S

Quinine: 8S, 9R

The Sulfate Dihydrate Complex
CAS 6591-63-5 is not a simple 1:1 salt.[1] It forms a stable crystal lattice with the following

stoichiometry:

Stoichiometry: (Quinidine)

· H

SO

· 2H

O

Implication: Two protonated quinidine cations interact with one sulfate anion, stabilized by

two water molecules in the crystal lattice.

Visualization: Structural Connectivity & Stereochemistry
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Caption: Structural connectivity of Quinidine Sulfate Dihydrate, highlighting the 2:1 salt

stoichiometry and critical chiral centers (8R, 9S).[1]

Part 2: Spectroscopic Characterization Protocols
To validate the identity of CAS 6591-63-5, a multi-modal approach is required. The following

protocols ensure differentiation from Quinine and confirmation of the salt form.

Nuclear Magnetic Resonance (NMR)
NMR is the gold standard for distinguishing diastereomers.[1] The spatial proximity of protons

differs between the (8R, 9S) and (8S, 9R) configurations.

Experimental Protocol: 1H NMR for Stereochemical ID

Solvent: Dissolve 10 mg of sample in 0.6 mL of DMSO-d

or CDCl

. (DMSO is preferred for salt solubility).[1]

Instrument: 400 MHz or higher.

Key Assignments (DMSO-d
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):

Proton Site
Chemical Shift (

ppm)
Multiplicity Diagnostic Value

Methoxy (-OCH

)
3.8 - 4.0 Singlet

Confirms 6'-

substitution.[1]

Vinyl (-CH=CH

)
5.0 - 6.1 Multiplet

Verifies C3 substituent

integrity.[1]

H-9 (Chiral Center) ~5.4 - 5.6 Doublet

Critical: Coupling

constant (

) differs from Quinine.

[1]

Aromatic Protons 7.0 - 8.8 Multiplet
Characteristic

Quinoline pattern.[1]

Advanced Validation (NOESY):

Objective: Confirm 8R, 9S configuration.

Observation: In Quinidine, H-8 and H-9 are anti to each other in the lowest energy

conformation, leading to specific NOE (Nuclear Overhauser Effect) cross-peaks distinct from

Quinine.[1]

X-Ray Diffraction (XRD)
Powder X-Ray Diffraction (PXRD) is the only definitive method to confirm the dihydrate crystal

form versus anhydrous or other polymorphs.

Crystal System: Orthorhombic[1][2][3]

Space Group:

Diagnostic: The presence of specific diffraction peaks (2
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) unique to the dihydrate lattice structure. Anhydrous quinidine sulfate will show a shifted
pattern due to unit cell contraction.

Part 3: Quantitative Analysis & Purity (HPLC)[1]
High-Performance Liquid Chromatography (HPLC) is required to quantify the active ingredient

and detect common impurities like Dihydroquinidine (where the vinyl group is reduced to an

ethyl group) and Quinine.[1]

HPLC Method (USP/EP Aligned)
This protocol separates Quinidine from its diastereomers and degradation products.[1]

System Suitability Parameters:

Column: C18 (Octadecylsilane), 250 mm x 4.6 mm, 5

m packing (e.g.,

Bondapak C18).[1]

Mobile Phase:

Buffer: Water containing 0.1% Methanesulfonic acid and 0.1% Diethylamine (adjust pH to

2.6).[1]

Solvent B: Acetonitrile.[1][4][5]

Ratio: Isocratic or Gradient (typically 85:15 Buffer:ACN to start).[1]

Flow Rate: 1.0 - 1.5 mL/min.[1]

Detection: UV @ 235 nm (optimal for Quinoline ring) or 254 nm.[1]

Temperature: 25°C.

Workflow Diagram: Analytical Decision Tree
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Caption: Step-by-step analytical workflow from salt identification to stereochemical validation

and purity release.

Impurity Limits (Dihydroquinidine)
Commercial Quinidine Sulfate is often a mixture containing up to 20% Dihydroquinidine.[1]

Dihydroquinidine: The vinyl group (-CH=CH

) is replaced by an ethyl group (-CH

-CH

).[1]

Separation: These co-elute closely.[1] The HPLC method above (using methanesulfonic

acid) is specifically designed to resolve this "critical pair."

Part 4: Physicochemical Data Summary[6]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Quinidine-sulfate-dihydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Quinidine-sulfate-dihydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Quinidine-sulfate-dihydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13133024?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value / Characteristic Relevance

Molecular Formula

(C${20}

{24}

_2

_2

_2

_2

_4

_2$O

Stoichiometry of CAS 6591-63-

5

Molecular Weight 782.94 g/mol Calculation basis for molarity

Appearance White, needle-like crystals Visual inspection

Solubility
Soluble in ethanol, chloroform;

sparingly in water
Formulation & extraction

Specific Rotation to
Primary differentiator from

Quinine (negative rotation)

Melting Point ~205°C (with decomposition) Purity indicator

pKa

pKa

= 4.2 (Quinoline), pKa

= 8.8 (Quinuclidine)

Buffer selection for HPLC

References
PubChem. (n.d.).[1][6] Quinidine sulfate dihydrate (CID 656862).[1] National Library of

Medicine.[1] Retrieved February 6, 2026, from [Link]

United States Pharmacopeia (USP). (2023).[1][6] Quinidine Sulfate Monograph. USP-NF.[1]

[6] (Standard authority for HPLC method and impurity limits).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Quinidine-sulfate-dihydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Quinidine
https://pubchem.ncbi.nlm.nih.gov/compound/Quinidine-sulfate-dihydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Quinidine-sulfate-dihydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Quinidine-sulfate-dihydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Quinidine-sulfate-dihydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Quinidine
https://pubchem.ncbi.nlm.nih.gov/compound/Quinidine-sulfate-dihydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Quinidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13133024?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Doherty, R., et al. (1978).[1][2] Crystal and molecular structure of quinidine. Journal of

Pharmaceutical Sciences, 67(12), 1698-1701.[1] (Primary source for X-ray diffraction data).

[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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